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Compound Name: Chlorate

Cat. No.: B079027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core synthesis

pathways for chlorate compounds. The document details both industrial and laboratory-scale

production methods, presenting quantitative data in structured tables for comparative analysis.

Detailed experimental protocols and visualizations of key chemical processes are included to

support research and development activities.

Industrial Synthesis of Sodium Chlorate by
Electrolysis
The primary method for large-scale production of chlorates is the electrolysis of an aqueous

sodium chloride (brine) solution.[1][2] This process is carried out in a diaphragm-less

electrolytic cell, which allows for the mixing of anodically generated chlorine and cathodically

generated sodium hydroxide.[1][3] The overall reaction is a disproportionation of chlorine in a

hot alkaline solution.

The fundamental reactions occurring in the electrolytic cell are as follows:

Anode (Oxidation): 2Cl⁻ → Cl₂ + 2e⁻

Cathode (Reduction): 2H₂O + 2e⁻ → H₂ + 2OH⁻

Chlorine Hydrolysis: Cl₂ + H₂O ⇌ HClO + H⁺ + Cl⁻
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Hypochlorite Formation: Cl₂ + 2OH⁻ → ClO⁻ + Cl⁻ + H₂O

Chlorate Formation: 2HClO + ClO⁻ → ClO₃⁻ + 2H⁺ + 2Cl⁻

The formation of chlorate is favored at elevated temperatures (50-70 °C) and a slightly acidic

to neutral pH.[1][4]

Quantitative Operational Parameters
The efficiency and energy consumption of the industrial electrolysis process are influenced by

several key parameters. The following table summarizes typical operating conditions and

performance metrics.

Parameter Typical Range Unit Reference(s)

Electrolyte

Composition

Sodium Chloride

(NaCl)
100 - 150 g/dm³ [5]

Sodium Chlorate

(NaClO₃)
450 - 650 g/L [4][5]

Sodium Dichromate

(Na₂Cr₂O₇)
2 - 7 g/dm³ [5]

Operating Conditions

Temperature 70 - 90 °C [5]

pH 6.0 - 7.0 [4][5]

Current Density 10 - 50 A/dm² [6]

Cell Voltage 3.0 - 3.6 V [5][6]

Performance Metrics

Current Efficiency 93 - 95 % [7]

Energy Consumption ~5.05 MWh/ton NaClO₃ [4]
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Experimental Protocol: Industrial Sodium Chlorate
Production
The following protocol outlines the key steps in the industrial synthesis of sodium chlorate via

electrolysis.

1. Brine Preparation and Purification:

A saturated solution of sodium chloride is prepared.[8]
Impurities such as calcium, magnesium, and sulfates are removed to prevent electrode
fouling and maintain high current efficiency.[6]

2. Electrolysis:

The purified brine is fed into a diaphragm-less electrolytic cell.
The electrolyte composition is maintained within the ranges specified in the table above.
Sodium dichromate is added to the electrolyte to form a protective film on the cathode, which
inhibits the reduction of hypochlorite and improves current efficiency.[5][7]
The cell is operated under controlled temperature and pH. Hydrochloric acid and sodium
hydroxide are added as needed to maintain the optimal pH range.[5]
A direct current is passed through the cell, with a current density typically between 10 and 50
A/dm².[6]

3. Product Recovery:

The electrolyte, now rich in sodium chlorate, is withdrawn from the cell.
The solution is typically subjected to a heating step to decompose any remaining
hypochlorite.[3]
The hot, concentrated sodium chlorate solution is then cooled in a crystallizer to precipitate
sodium chlorate crystals.[8][9]
The crystals are separated from the mother liquor by centrifugation.[8]
The mother liquor, still containing dissolved sodium chloride and some sodium chlorate, is
recycled back to the electrolytic cells.[9]
The harvested sodium chlorate crystals are dried to yield the final product.[8]

Visualization of the Industrial Electrolysis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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